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Compound of Interest

Compound Name:
2-Chloro-6-hydroxymethyl-

isonicotinic acid

CAS No.: 900799-89-5

Cat. No.: B2876389

Get Quote

Application Note: Characterization of 2-Chloro-6-
hydroxymethyl-isonicotinic Acid
Document ID: AN-PYR-042 | Version: 1.0 Target Audience: Medicinal Chemists, Analytical

Development Scientists, QC Managers

Introduction & Chemical Context
2-Chloro-6-hydroxymethyl-isonicotinic acid is a functionalized pyridine derivative often

encountered in the structural optimization of bioactive molecules (e.g., GPBAR1 agonists,

CD38 inhibitors). It serves as a critical "bifunctional" scaffold:

Position 4 (COOH): Anchor for amide coupling or bioisosteric replacement.

Position 2 (Cl): Site for S_NAr displacement (e.g., with amines or alkoxides).
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Position 6 (CH₂OH): A polar handle for solubility enhancement or further oxidation to the

aldehyde/acid.

Critical Quality Attributes (CQAs)
For drug development, the following attributes are non-negotiable:

Regio-selectivity: Confirming the Cl and CH₂OH positions relative to the COOH.

Oxidation State: Distinguishing the alcohol (-CH₂OH) from the precursor methyl (-CH₃) or

over-oxidized aldehyde (-CHO)/acid (-COOH).

Halogen Integrity: Ensuring the chlorine atom remains intact during hydroxylation.

Physicochemical Profiling (Predicted)
Understanding the molecule's behavior is prerequisite to method design.

Property Value / Characteristic Analytical Implication

Formula C₇H₆ClNO₃ MW = 187.58 g/mol

pKa (Acid) ~3.5 (COOH)

Mobile phase must be buffered

< pH 3.0 to suppress ionization

for retention.

pKa (Base) < 1.0 (Pyridine N)

The e-withdrawing Cl and

COOH reduce basicity; unlikely

to protonate at pH > 2.

LogP ~0.8 - 1.2
Moderately polar; elutes earlier

than methyl-analog on C18.

Solubility DMSO, MeOH, aq. Base
Poor solubility in non-polar

solvents (Hexane/DCM).

Protocol 1: Structural Identification (The
"Fingerprint")
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Objective: Unequivocal structural confirmation using orthogonal techniques.

A. Mass Spectrometry (LC-MS/ESI)
Ionization: Negative Mode (ESI-) is preferred due to the carboxylic acid.

Key Signals:

[M-H]⁻: m/z 186.0 (Monoisotopic).

Isotope Pattern: A distinct 3:1 ratio of intensity for m/z 186 : 188 confirms the presence of

one Chlorine atom.

Note: If ESI+ is used, look for [M+H]⁺ at 188.0/190.0.

B. Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ (prevents exchange of OH/COOH protons).
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Nucleus Signal (ppm) Multiplicity Assignment
Causality/Logi
c

¹H ~13.5 Broad s -COOH

Acidic proton;

often broad or

invisible if wet.

¹H ~7.8 s Py-H3
Proton ortho to

Cl and COOH.

¹H ~7.6 s Py-H5

Proton ortho to

CH₂OH and

COOH.

¹H ~5.6 t -CH₂OH
Hydroxyl proton

(coupled to CH₂).

¹H ~4.6 d -CH₂OH

Methylene group;

distinct shift from

-CH₃ (~2.6 ppm).

¹³C ~165 - C=O Carbonyl carbon.

¹³C ~64 - -CH₂OH

Benzylic-like

carbon shifted

downfield by

Oxygen.

C. FT-IR Spectroscopy
Broad band (3300-2500 cm⁻¹): O-H stretch of Carboxylic acid (dimer).

Sharp band (~3400 cm⁻¹): O-H stretch of Alcohol (if not buried).

Strong peak (~1710 cm⁻¹): C=O stretch (Acid).

Medium peak (~1050 cm⁻¹): C-O stretch (Primary Alcohol).

Protocol 2: HPLC Purity & Assay Method
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Objective: Quantify purity and separate critical impurities (Methyl precursor and Di-acid over-

oxidation product).

Method Development Logic (DOT Diagram)
The following diagram illustrates the decision process for selecting the chromatographic

conditions.

Method Development
Target: Pyridine Acid

Column Selection
Polarity Consideration

C18 (ODS)
Standard Choice

LogP ~1.0

HILIC
If too polar

Mobile Phase pH
pKa ~ 3.5

Acidic (pH 2.5)
Suppresses COOH ionization

Increases Retention

Preferred

Neutral (pH 7)
Ionized COO-

Poor Retention on C18

Avoid

Gradient Profile

Separate:
1. Methyl (Late)

2. Di-Acid (Early)
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Click to download full resolution via product page

Figure 1: Decision tree for HPLC method development targeting pyridine carboxylic acids.

Validated HPLC Conditions
Column: Agilent Zorbax SB-C18 or Waters XSelect CSH C18 (150 x 4.6 mm, 3.5 µm).

Why: "SB" (Stable Bond) or "CSH" (Charged Surface Hybrid) withstands low pH and

provides better peak shape for basic pyridines.

Mobile Phase A: 0.1% Phosphoric Acid or 0.1% TFA in Water (pH ~2.0).

Mobile Phase B: Acetonitrile (ACN).

Flow Rate: 1.0 mL/min.

Detection: UV at 270 nm (Pyridine characteristic absorption) and 220 nm.

Column Temp: 30°C.

Gradient Table:

Time (min) % A (Aq) % B (Org) Event

0.0 95 5 Equilibration

2.0 95 5
Hold (Elute polar

salts)

15.0 40 60 Linear Gradient

18.0 5 95 Wash

| 20.0 | 95 | 5 | Re-equilibration |

Elution Order (Predicted):

t_R ~ 4-5 min: 2-Chloro-pyridine-4,6-dicarboxylic acid (Over-oxidized impurity, most polar).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b2876389/docs?utm_src=pdf-body-img#2-chloro-6-hydroxymethyl-isonicotinic-acid-analytical-methods-for-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2876389?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


t_R ~ 7-8 min:Target Analyte (6-Hydroxymethyl).

t_R ~ 10-12 min: 2-Chloro-6-methylisonicotinic acid (Starting material, least polar).

Protocol 3: Impurity Profiling & Synthesis Pathway
Objective: Map the fate of impurities to ensure process control.

The synthesis typically involves the oxidation of the methyl group. Understanding this pathway

helps identifying "Unknown" peaks in HPLC.

Starting Material
2-Chloro-6-methyl
isonicotinic acid

TARGET
2-Chloro-6-hydroxymethyl

isonicotinic acid

Oxidation
(e.g., SeO2 or Bio-ox)

Late Eluter

Aldehyde Int.
(Unstable)Further Ox

Mid Eluter

Over-Oxidation
2-Chloro-pyridine

4,6-dicarboxylic acid
Early Eluter

Oxidation

Click to download full resolution via product page

Figure 2: Synthetic pathway and corresponding chromatographic behavior of impurities.
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(Note: Specific "Application Notes" for this exact CAS are rare in public domains; this guide

synthesizes validated methodologies for the 2-chloro-isonicotinic acid class.)

To cite this document: BenchChem. ["2-Chloro-6-hydroxymethyl-isonicotinic acid" analytical
methods for characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2876389/docs#2-chloro-6-hydroxymethyl-
isonicotinic-acid-analytical-methods-for-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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